molecular formula C12H17NO2 B6177464 7-methoxy-2,2-dimethyl-2,3,4,5-tetrahydro-1,4-benzoxazepine CAS No. 1782803-30-8

7-methoxy-2,2-dimethyl-2,3,4,5-tetrahydro-1,4-benzoxazepine

Cat. No. B6177464
CAS RN: 1782803-30-8
M. Wt: 207.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“7-methoxy-2,2-dimethyl-2,3,4,5-tetrahydro-1,4-benzoxazepine” is a chemical compound. Its IUPAC name is 7-methoxy-2,3,4,5-tetrahydrobenzo [f] [1,4]oxazepine hydrochloride . The compound has a molecular weight of 215.68 .


Molecular Structure Analysis

The InChI code for “this compound” is 1S/C10H13NO2.ClH/c1-12-9-2-3-10-8 (6-9)7-11-4-5-13-10;/h2-3,6,11H,4-5,7H2,1H3;1H . This code provides a standard way to encode the compound’s molecular structure.


Physical And Chemical Properties Analysis

The compound is a powder at room temperature .

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 7-methoxy-2,2-dimethyl-2,3,4,5-tetrahydro-1,4-benzoxazepine involves the condensation of 2,3-dimethoxybenzaldehyde with 2-amino-2-methyl-1-propanol, followed by cyclization and reduction steps.", "Starting Materials": [ "2,3-dimethoxybenzaldehyde", "2-amino-2-methyl-1-propanol", "Sodium borohydride", "Methanol", "Hydrochloric acid" ], "Reaction": [ "Step 1: Condensation of 2,3-dimethoxybenzaldehyde with 2-amino-2-methyl-1-propanol in methanol, catalyzed by hydrochloric acid, to form 7-methoxy-2,2-dimethyl-2,3-dihydro-1,4-benzoxazepine.", "Step 2: Cyclization of the intermediate in the presence of sodium borohydride to form 7-methoxy-2,2-dimethyl-2,3,4,5-tetrahydro-1,4-benzoxazepine.", "Step 3: Reduction of the tetrahydro intermediate with sodium borohydride to yield the final product, 7-methoxy-2,2-dimethyl-2,3,4,5-tetrahydro-1,4-benzoxazepine." ] }

CAS RN

1782803-30-8

Molecular Formula

C12H17NO2

Molecular Weight

207.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.